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Compound of Interest

Compound Name: 2-Bromoindene

Cat. No.: B079406 Get Quote

An In-depth Technical Guide to 2-Bromoindene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromoindene (CAS No. 10485-

09-3), a key intermediate in organic synthesis with applications in pharmaceutical research and

development. This document outlines its chemical and physical properties, provides detailed

experimental protocols for its synthesis and purification, and discusses its potential role in drug

discovery.

Core Chemical Data
2-Bromoindene is a halogenated derivative of indene. Its chemical structure and fundamental

properties are summarized below.
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Property Value Reference

CAS Number 10485-09-3 [1][2][3][4][5]

Molecular Formula C₉H₇Br [2]

Molecular Weight 195.06 g/mol [1][3][4][5][6]

IUPAC Name 2-bromo-1H-indene [5]

Synonyms
2-Bromo-1H-indene, Indene,

2-bromo-
[2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromoindene is presented in the table

below, offering a snapshot of its behavior under various conditions.

Property Value Reference

Appearance

White to yellow to orange

powder or crystal; Yellow to

pale brown low melting solid

[4][7]

Melting Point 35-37 °C [2][8]

Boiling Point
127 °C at 23 mmHg; 256.9 °C

at 760 mmHg
[3][8]

Density 1.570 ± 0.06 g/cm³ (Predicted) [8]

Solubility
Insoluble in water; Soluble in

Methanol
[3][8]

Refractive Index 1.659 [2]

Storage Temperature
2°C - 8°C, under inert

atmosphere
[1][8]

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 2-Bromoindene.

Spectrum Type Key Data Points Reference

Mass Spectrometry (MS)

m/z Top Peak: 115, m/z 2nd

Highest: 194, m/z 3rd Highest:

196

[9]

Infrared (IR) Spectroscopy
Analysis by IR spectroscopy is

possible.
[1]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Analysis by NMR spectroscopy

is possible.
[1]

Applications in Drug Development
2-Bromoindene serves as a valuable intermediate in the synthesis of more complex molecules

for pharmaceutical applications.[2][7] It is classified as a bulk drug and active pharmaceutical

ingredient (API) intermediate.[3] One of its potential applications is as a key intermediate in the

structural modification of Fluvastatin Sodium, which could be aimed at enhancing its

pharmacokinetic properties or targeting capabilities.[3]

Experimental Protocols
Synthesis of 2-Bromoindene from 2-Bromo-1-indanol
This protocol details the synthesis of 2-Bromoindene via the dehydration of 2-bromo-1-

indanol.[6]

Materials:

2-Bromo-1-phenylethanol (or 2-bromo-1-indanol)

H-β zeolite

Chlorobenzene

Diethyl ether
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Hexane

Silica gel (200-400 mesh)

25 mL round-bottomed flask

Oil bath

Wattman filter paper

Rotary evaporator

Column chromatography apparatus

Thin Layer Chromatography (TLC) supplies

Procedure:

To a 25 mL round-bottomed flask, add 250 mg (1.2 mmol) of 2-bromo-1-phenylethanol, 50

mg (20 wt%) of H-β zeolite, and 1.0 mL of chlorobenzene.[6]

Heat the reaction flask in an oil bath at 120 °C for 6 hours.[6]

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[6]

Upon completion, cool the flask to room temperature.[6]

Filter the reaction mixture through Wattman filter paper and wash the filter cake with 10 mL

of diethyl ether.[6]

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

solvent.[6]

Purification of 2-Bromoindene
The crude product from the synthesis is purified by column chromatography.[6]

Procedure:
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Prepare a silica gel column (200-400 mesh) using hexane as the eluent.

Load the crude product onto the column.

Elute the column with hexane.[6]

Collect the fractions containing the purified 2-bromoindene.

The expected yield of the purified product is approximately 72% (0.16 g).[6]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 2-
Bromoindene.

Synthesis Purification

Start Materials:
2-Bromo-1-indanol,

H-β zeolite, Chlorobenzene

Reaction:
Heat at 120°C for 6h

Combine

Monitor with TLC

Filtration
After cooling

Check Progress

ConcentrationCollect filtrate Column Chromatography
(Silica gel, Hexane)

Load crude product Collect Fractions Purified 2-Bromoindene

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-Bromoindene.

Safety Information
2-Bromoindene is an irritant and should be handled with appropriate safety precautions.
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Hazard Information Details Reference

Pictogram Xi (Irritant) [2]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[5]

Precautionary Statements

P261, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P313,

P332+P337, P340, P351,

P352

[5]

Users should consult the Safety Data Sheet (SDS) for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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